Cas no 37749-86-3 (Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)-)

Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- is a cyclic ketone derivative featuring a tetrahydropyranyl protective group. This compound is primarily utilized in organic synthesis as an intermediate for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The tetrahydropyranyl (THP) group enhances stability and selectivity during reactions, making it valuable for protecting alcohol functionalities in multi-step syntheses. Its structural properties also facilitate controlled reactivity in nucleophilic additions and reductions. The compound is typically handled under inert conditions due to its sensitivity to moisture and acidic environments. Its high purity and well-defined reactivity profile make it a reliable choice for advanced synthetic workflows.
Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- structure
37749-86-3 structure
Product Name:Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)-
CAS No:37749-86-3
MF:C11H18O2
MW:182.259423732758
CID:1486026
PubChem ID:10655030
Update Time:2025-10-12

Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)-
    • 2-(Tetrahydro-2H-pyran-2-yl)-1-cyclohexanon
    • 2-(tetrahydro-2H-pyran-2-yl)cyclohexanone
    • 37749-86-3
    • EN300-7426559
    • 2-(oxan-2-yl)cyclohexan-1-one
    • Inchi: 1S/C11H18O2/c12-10-6-2-1-5-9(10)11-7-3-4-8-13-11/h9,11H,1-8H2
    • InChI Key: LHFVBLSVRNCRIM-UHFFFAOYSA-N
    • SMILES: O1CCCCC1C1C(CCCC1)=O

Computed Properties

  • Exact Mass: 182.13074
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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Additional information on Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)-

Comprehensive Analysis of Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- (CAS No. 37749-86-3)

Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- (CAS No. 37749-86-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and fragrance development. This compound, characterized by its unique cyclohexanone core modified with a tetrahydro-2H-pyran-2-yl group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications requiring controlled stereochemistry and functional group compatibility.

The growing interest in 2-(tetrahydro-2H-pyran-2-yl)cyclohexanone is partly driven by its role in green chemistry initiatives. Researchers are increasingly exploring sustainable synthetic routes, and this compound's reactivity profile aligns well with catalytic methods that minimize waste. Recent studies highlight its potential in asymmetric synthesis, where the tetrahydro-2H-pyran moiety acts as a chiral auxiliary, enabling the production of enantiomerically pure compounds—a critical requirement in modern drug development.

From an industrial perspective, Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- has shown promise in flavor and fragrance formulations. The compound's ability to impart nuanced olfactory characteristics has led to its evaluation in premium perfumery. Notably, its stability under various pH conditions makes it suitable for incorporation into personal care products, addressing consumer demand for long-lasting fragrances. Market analysts project increased adoption in this sector as manufacturers seek alternatives to traditional ingredients facing regulatory scrutiny.

In analytical chemistry, the identification and quantification of CAS 37749-86-3 have been refined through advanced techniques like GC-MS and HPLC. These methods are crucial for quality control in production batches, especially when the compound is used in pharmaceutical intermediates. The development of standardized protocols for 2-(THP-protected)cyclohexanone analysis has become a frequent topic in scientific forums, reflecting the compound's expanding applications.

The compound's molecular architecture has also sparked interest in materials science. The tetrahydro-2H-pyran-2-yl group's conformational flexibility allows for the design of novel polymers with tunable thermal properties. This has implications for biodegradable plastics—a hot topic aligned with circular economy principles. Researchers are investigating how derivatives of 37749-86-3 can enhance polymer recyclability without compromising performance characteristics.

Safety assessments of Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- indicate favorable profiles for controlled industrial use. While comprehensive toxicological data continues to be gathered, current handling guidelines emphasize standard organic compound precautions. This positions the material favorably compared to more hazardous alternatives, particularly in regions with stringent chemical regulations like REACH and TSCA.

Future research directions for CAS No. 37749-86-3 may explore its biocatalytic transformation potential. With enzymatic processes gaining traction in fine chemical production, the compound's ketone functionality presents opportunities for selective reductions using engineered enzymes. Such approaches could significantly improve the sustainability metrics of manufacturing processes involving this intermediate.

Supply chain dynamics for 2-(tetrahydro-2H-pyranyl)cyclohexanone reflect broader trends in specialty chemicals. Manufacturers are increasingly adopting blockchain technology for traceability, responding to end-user demands for transparent sourcing. This is particularly relevant for pharmaceutical customers requiring detailed documentation of synthetic pathways for regulatory submissions.

From a commercial standpoint, pricing trends for 37749-86-3 show moderate volatility tied to raw material availability. The compound's niche status means production scales remain limited, though capacity expansions are anticipated as application patents mature. Industry observers note growing R&D expenditures targeting novel derivatives that maintain the core cyclohexanone-tetrahydropyran structure while introducing additional functional groups.

Academic interest in Cyclohexanone, 2-(tetrahydro-2H-pyran-2-yl)- is evidenced by its inclusion in advanced organic chemistry curricula. The compound serves as an excellent case study for discussing protective group strategies and ring-forming reactions. Educational resources frequently highlight its synthetic utility when teaching retrosynthetic analysis—a fundamental skill for aspiring chemists.

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